![molecular formula C13H17ClN2O3 B4699723 methyl 3-{[(butylamino)carbonyl]amino}-4-chlorobenzoate](/img/structure/B4699723.png)
methyl 3-{[(butylamino)carbonyl]amino}-4-chlorobenzoate
Overview
Description
Methyl 3-{[(butylamino)carbonyl]amino}-4-chlorobenzoate is a chemical compound that has been widely used in scientific research applications. This compound is also known as Boc-4-chloro-DL-phenylalanine methyl ester and is a derivative of phenylalanine. The compound is used to study the mechanism of action of various enzymes and proteins, as well as their biochemical and physiological effects.
Mechanism of Action
Methyl 3-{[(butylamino)carbonyl]amino}-4-chlorobenzoate acts as a substrate for various enzymes and proteins. It undergoes hydrolysis by enzymes such as acetylcholinesterase and butyrylcholinesterase, which results in the formation of the corresponding carboxylic acid and amine. The compound also inhibits the activity of carbonic anhydrase by binding to the active site of the enzyme.
Biochemical and Physiological Effects:
Methyl 3-{[(butylamino)carbonyl]amino}-4-chlorobenzoate has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are enzymes involved in the degradation of the neurotransmitter acetylcholine. The compound has also been shown to inhibit the activity of carbonic anhydrase, which is an enzyme involved in the regulation of acid-base balance in the body.
Advantages and Limitations for Lab Experiments
Methyl 3-{[(butylamino)carbonyl]amino}-4-chlorobenzoate has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It is also a versatile compound that can be used to study the mechanism of action of various enzymes and proteins. However, the compound has some limitations as well. It is a relatively expensive compound, and its synthesis requires the use of hazardous reagents such as DIC and DMAP.
Future Directions
There are several future directions for the use of methyl 3-{[(butylamino)carbonyl]amino}-4-chlorobenzoate in scientific research. One possible direction is the use of the compound in the development of new drugs for the treatment of various diseases. Another possible direction is the use of the compound in the study of the structure-activity relationship of various drugs. Additionally, the compound can be used to study the mechanism of action of enzymes and proteins involved in various biological processes.
Scientific Research Applications
Methyl 3-{[(butylamino)carbonyl]amino}-4-chlorobenzoate has been used in various scientific research applications such as enzyme kinetics, protein structure, and drug design. It has been used to study the mechanism of action of various enzymes such as acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. The compound has also been used to study the structure-activity relationship of various drugs.
properties
IUPAC Name |
methyl 3-(butylcarbamoylamino)-4-chlorobenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17ClN2O3/c1-3-4-7-15-13(18)16-11-8-9(12(17)19-2)5-6-10(11)14/h5-6,8H,3-4,7H2,1-2H3,(H2,15,16,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBAONNLUGHPCCV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)NC1=C(C=CC(=C1)C(=O)OC)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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